Cas no 2386564-90-3 (2-Bromo-6-chloro-3-formylbenzoic acid)

• Product Name: 2-Bromo-6-chloro-3-formylbenzoic acid
• CAS No: 2386564-90-3
• MF: C₈H₄BrClO₃
• MW: 263.472560882568
• CID: 6781023
• Update Time: 2025-10-30

2-Bromo-6-chloro-3-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-3-formylbenzoic acid

• Inchi： 1S/C8H4BrClO3/c9-7-4(3-11)1-2-5(10)6(7)8(12)13/h1-3H,(H,12,13)
• InChI Key： ASQHSKRLARWTST-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C=1Br)C=O)Cl)(=O)O

Additional information on 2-Bromo-6-chloro-3-formylbenzoic acid

Professional Introduction to 2-Bromo-6-chloro-3-formylbenzoic acid (CAS No: 2386564-90-3)

2-Bromo-6-chloro-3-formylbenzoic acid, with the chemical formula C₇H₃BrClO₃, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound, identified by its unique CAS number 2386564-90-3, has garnered significant attention in the scientific community due to its structural properties and potential applications in drug development. The presence of both bromo and chloro substituents, along with a formyl group, makes it a valuable building block for constructing more complex molecules.

The bromine and chlorine atoms in the molecule contribute to its reactivity, enabling various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and oxidation processes. These attributes have made 2-bromo-6-chloro-3-formylbenzoic acid a preferred choice for synthetic chemists working on the development of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are known for their biological activity.

In the realm of pharmaceutical research, 2-bromo-6-chloro-3-formylbenzoic acid has been explored as a precursor for active pharmaceutical ingredients (APIs). Its formyl group can be readily converted into other functional groups, such as alcohols or amines, through reduction or condensation reactions. This flexibility allows researchers to tailor the molecule for specific biological targets. For instance, derivatives of this compound have been investigated for their potential anti-inflammatory and antimicrobial properties.

One of the most compelling aspects of 2-bromo-6-chloro-3-formylbenzoic acid is its utility in constructing complex molecular frameworks. The combination of bromine and chlorine substituents provides multiple sites for selective functionalization, enabling the synthesis of polycyclic aromatic compounds with precise structural motifs. These compounds are of interest in medicinal chemistry due to their ability to interact with biological receptors in unique ways.

Recent advancements in synthetic methodologies have further enhanced the appeal of 2-bromo-6-chloro-3-formylbenzoic acid. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at specific positions, expanding the scope of possible derivatives. Such techniques have opened new avenues for designing molecules with enhanced pharmacological activity.

The formyl group in 2-bromo-6-chloro-3-formylbenzoic acid also plays a crucial role in its reactivity. It can participate in condensation reactions with various nucleophiles, leading to the formation of Schiff bases and other functionalized compounds. These derivatives have been studied for their potential applications in catalysis and material science.

Another area where 2-bromo-6-chloro-3-formylbenzoic acid has shown promise is in the development of fluorescent probes. The presence of electron-withdrawing groups like the formyl and halogen substituents can enhance the fluorescence properties of derived compounds, making them useful for bioimaging applications. Researchers have utilized these probes to study cellular processes and disease mechanisms.

The synthesis of 2-bromo-6-chloro-3-formylbenzoic acid itself is an interesting challenge due to its reactive nature. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid side products. However, recent improvements in synthetic techniques have made it possible to produce this compound with higher yields and purity.

In conclusion, 2-bromo-6-chloro-3-formylbenzoic acid (CAS No: 2386564-90-3) is a highly valuable intermediate with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further.